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Pharmacokinetic and Stability Data

The table below summarizes the key available data for Caldiamide Sodium and the gadodiamide

formulation, alongside comparative stability metrics for other common Gadolinium-Based Contrast Agents

(GBCAs).

Parameter
Caldiamide Sodium /
Gadodiamide (Omniscan)

Comparative GBCA Data (for
context)

Chemical Structure Linear, non-ionic [1] Linear ionic (e.g., Magnevist),
Macrocyclic ionic/non-ionic (e.g.,

Dotarem, ProHance) [1]

Primary Elimination Renal (via glomerular filtration) [2] Renal (all covered GBCAs) [1]

Elimination Half-life (in
rats)

0.31 hours [2] Information missing

Volume of Distribution
(in rats)

244 ml/kg [2] Information missing
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Parameter
Caldiamide Sodium /
Gadodiamide (Omniscan)

Comparative GBCA Data (for
context)

Plasma Clearance (in
rats)

9.2 ml/min/kg [2] Information missing

Urinary Excretion (in
rats)

86.6% of dose by 4 hours [2] Information missing

In Vivo Transmetallation Ca ion in Caldiamide can be

partially replaced by Zn and Cu
(approx. 8% of total) [2]

Macrocyclic agents (Dotarem,

ProHance, Gadovist) are insensitive
to Zn transmetallation [3]

Thermodynamic
Stability (Log Ktherm)

16.9 [1] Ranges from 16.9 (Omniscan) to 25.8
(Dotarem) [1]

Conditional Stability at
pH 7.4 (Log Kcond)

14.9 [1] Ranges from 14.7 (Gadovist) to 19.3
(Dotarem) [1]

Experimental Protocol for Key Data

The primary pharmacokinetic and metabolism data for Caldiamide Sodium were obtained from a study in

rats using the following methodology [2]:

Objective: To investigate the pharmacokinetics and in vivo stability of Caldiamide Sodium (NaCa

DTPA-BMA).
Subjects: Rats.

Dosing: A single intravenous dose of 0.015 mmol/kg of 14C-labeled NaCa DTPA-BMA.
Sample Collection: Plasma, urine, and feces were collected over 120 hours post-injection.

Analytical Methods:
Pharmacokinetics: Plasma concentration-time data were analyzed to calculate standard

parameters (half-life, volume of distribution, clearance).
Metabolite Profiling: Urine samples were analyzed using High-Performance Liquid
Chromatography (HPLC). The metabolites were identified by comparing their retention times
with known standards.

Metal Displacement: The relative quantities of the parent drug (NaCa DTPA-BMA) and its
metal-replaced forms (Zn and Cu) were determined by coupling HPLC with Inductively
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Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) to quantify the specific metal

content in the chromatographic fractions.

Stability and Transmetallation Workflow

The following diagram illustrates the process of transmetallation, a key stability concern for linear GBCAs

like gadodiamide, which the inclusion of Caldiamide Sodium is designed to mitigate.
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This diagram shows the competitive process in vivo where endogenous metals can displace gadolinium from

its chelate. Caldiamide sodium acts as a reserve chelator to recapture any freed gadolinium, promoting its
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safe excretion [2] [1].

Key Insights for Researchers

Stability is a Critical Differentiator: The data shows a clear hierarchy in stability, with macrocyclic

agents (e.g., Dotarem, ProHance) generally possessing higher thermodynamic and conditional
stability constants than linear agents like gadodiamide [3] [1]. This correlates with their lower

propensity for gadolinium release and retention.
Mitigation Strategy is Incomplete: The inclusion of 5% excess chelate (Caldiamide Sodium) in

Omniscan's formulation is a direct design feature to improve its in vivo stability [1]. However, research
indicates that this excess chelate can itself bind endogenous metals like zinc and copper, which was

observed in the rat study [2]. This suggests a trade-off between preventing gadolinium toxicity and
potentially disrupting essential metal homeostasis.

Focus on Next-Generation Agents: Current research is focused on developing "next-generation"
GBCAs with high relaxivity, which allows for lower gadolinium doses while maintaining image quality.

An example is gadoquatrane, a tetrameric macrocyclic agent designed for this purpose [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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